(6-(4-Methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H24N4O3S/c1-30-18-9-7-17(8-10-18)19-15-28-21(16-32-24(28)25-19)23(29)27-13-11-26(12-14-27)20-5-3-4-6-22(20)31-2/h3-10,15-16H,11-14H2,1-2H3
• InChI Key: XJNHCDQNOCDBQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)C(=O)N4CCN(CC4)C5=CC=CC=C5OC
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

Molecular Structure Analysis

The compound is part of the imidazo[2,1-b]thiazole class of compounds. Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

The InChI code is 1S/C15H14N2O3S/c1-20-12-5-2-10(3-6-12)13-8-17-11(4-7-14(18)19)9-21-15(17)16-13/h2-3,5-6,8-9H,4,7H2,1H3,(H,18,19).

Scientific Research Applications

Synthesis and Cytotoxic Activity

The compound (6-(4-Methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone has been extensively studied for its cytotoxic activity. A study by Ding et al. (2012) synthesized novel compounds with an imidazo[2,1-b]thiazole scaffold, testing their cytotoxicity against human cancer cell lines. One of the compounds demonstrated significant inhibitory potential against the MDA-MB-231 cell line and showed selectivity over the HepG2 cell line, indicating potential applications in cancer treatment (Ding et al., 2012).

Antibacterial and Antifungal Activities

The compound's derivatives have shown promising antibacterial and antifungal activities. Guo-qiang Hu et al. (2008) synthesized fused heterocyclic thiadiazole compounds, which exhibited enhanced antibacterial activity, suggesting the potential for developing new antibacterial agents (Guo-qiang Hu et al., 2008).

Antimicrobial and Anti-tubercular Properties

The chemical structure of this compound and its derivatives have been identified as new anti-mycobacterial chemotypes. Pancholia et al. (2016) synthesized benzo[d]thiazol-2-yl(piperazin-1-yl)methanones and found that several compounds demonstrated significant anti-tubercular activity against the Mycobacterium tuberculosis H37Rv strain, indicating potential therapeutic applications in treating tuberculosis (Pancholia et al., 2016).

Molecular Docking and Antibacterial Activity

Molecular docking studies have been used to understand the antibacterial activity of compounds related to this compound. Shahana et al. (2020) synthesized and characterized new compounds and performed molecular docking to understand their antibacterial activity. The study provides insights into the structure-activity relationship and potential antibacterial properties of these compounds (Shahana et al., 2020).

Mechanism of Action

Target of Action

It’s known that thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets due to their planar structure and the delocalization of a lone pair of π-electrons of the sulfur atom . This allows them to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .